Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

• IUPAC Name: ethyl 6-bromo-4-oxo-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C12H10BrNO3/c1-2-17-12(16)9-6-14-10-4-3-7(13)5-8(10)11(9)15/h3-6H,2H2,1H3,(H,14,15)
• InChI Key: IVZIOBTVAJBBAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC2=C(C1=O)C=C(C=C2)Br
• Molecular Formula: C12H10BrNO3
• DSSTOX Substance ID: DTXSID70351071
• Molecular Weight: 296.12 g/mol
• CAS No.: 122794-99-4, 79607-23-1

Description

6-Bromo-3-ethoxycarbonyl-4-quinolone is a chemical compound belonging to the quinolone family. Quinolones are a class of synthetic compounds known for their broad-spectrum antibacterial activity. The structure of 6-bromo-3-ethoxycarbonyl-4-quinolone includes a quinolone core with a bromine atom at the 6th position and an ethoxycarbonyl group at the 3rd position.

Scientific Research Applications

6-Bromo-3-ethoxycarbonyl-4-quinolone has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex quinolone derivatives.

Biology: The compound’s potential antibacterial properties make it a candidate for studying new antimicrobial agents.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is not explicitly mentioned in the search results. It’s used as a pharmaceutical intermediate, which suggests it may be a precursor in the synthesis of active pharmaceutical ingredients.

Safety and Hazards

The compound is classified as an eye irritant (Eye Irrit. 2) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). Precautionary statements include P305 (IF IN EYES: Rinse cautiously with water for several minutes), P351 (Remove contact lenses, if present and easy to do), and P338 (Continue rinsing).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-bromo-3-ethoxycarbonyl-4-quinolone typically involves the cyclization of appropriate precursors. One common method is the reaction of 6-bromo-4-hydroxyquinoline-3-carboxylic acid ethyl ester with suitable reagents under controlled conditions . The reaction conditions often include the use of catalysts and solvents to facilitate the cyclization process.

Industrial Production Methods

Industrial production of 6-bromo-3-ethoxycarbonyl-4-quinolone may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a form suitable for further applications .

Chemical Reactions Analysis

Types of Reactions

6-Bromo-3-ethoxycarbonyl-4-quinolone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form quinolone derivatives with different functional groups.

Reduction: Reduction reactions can modify the quinolone core, potentially altering its biological activity.

Substitution: The bromine atom at the 6th position can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles for substitution reactions. The reaction conditions, such as temperature and solvent, are carefully controlled to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinolone derivatives with hydroxyl or carbonyl groups, while substitution reactions can introduce various functional groups at the 6th position .

Comparison with Similar Compounds

Similar Compounds

Ciprofloxacin: A widely used quinolone antibiotic with a fluorine atom at the 6th position.

Norfloxacin: Another quinolone antibiotic with similar antibacterial properties.

Pefloxacin: Known for its broad-spectrum antibacterial activity.

Oxilinic Acid: An older quinolone antibiotic with a different substitution pattern.

Uniqueness

6-Bromo-3-ethoxycarbonyl-4-quinolone is unique due to the presence of the bromine atom and the ethoxycarbonyl group, which may confer distinct chemical and biological properties compared to other quinolones.

Synthesis routes and methods

Procedure details

Diphenyl ether (870 mL) was heated to 240° C. then diethyl 2-[[(4-bromophenyl)amino]methylidene]propanedioate (75 g, 219.18 mmol) added portionwise. The mixture was stirred at 240° C. for 60 minutes in a flask fitted with clean-stark apparatus. After cooling (25° C.) a crystallized solid was formed. The mixture was diluted with Et2O and the solid was collected by filtration, washed with Et2O and dried to afford the desired material (59.9 g) as a beige crystallized solid, which was used without purification or characterisation.